(E)-3-(4-fluorophenyl)-1-[(3R)-3-hydroxypyrrolidin-1-yl]prop-2-en-1-one

• IUPAC Name: (E)-3-(4-fluorophenyl)-1-[(3R)-3-hydroxypyrrolidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H14FNO2/c14-11-4-1-10(2-5-11)3-6-13(17)15-8-7-12(16)9-15/h1-6,12,16H,7-9H2/b6-3+/t12-/m1/s1
• InChI Key: PKQVISGAZAVWOU-MJRJWQSSSA-N
• Canonical SMILES: C1CN(CC1O)C(=O)C=CC2=CC=C(C=C2)F
• Isomeric SMILES: C1CN(C[C@@H]1O)C(=O)/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C13H14FNO2
• Molecular Weight: 235.25 g/mol

Description

(E)-3-(4-fluorophenyl)-1-[(3R)-3-hydroxypyrrolidin-1-yl]prop-2-en-1-one, commonly known as FLVCR2 inhibitor, is a chemical compound that has shown promising results in scientific research applications.

Mechanism of Action

FLVCR2 inhibitor works by blocking the function of FLVCR2, which is responsible for the transport of heme across the cell membrane. This leads to an accumulation of heme inside the cell, which in turn activates the mitochondrial apoptotic pathway, leading to cell death.
Biochemical and Physiological Effects:
FLVCR2 inhibitor has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce the levels of heme in the blood. It has also been found to have anti-inflammatory properties by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of FLVCR2 inhibitor is its potential therapeutic applications in cancer treatment. However, its use in lab experiments is limited due to its high cost and limited availability. Additionally, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research and development of FLVCR2 inhibitor. One potential direction is the development of more potent and selective inhibitors of FLVCR2. Another direction is the investigation of its potential use in the treatment of other diseases, such as sickle cell anemia and malaria. Additionally, further studies are needed to determine the safety and efficacy of FLVCR2 inhibitor in human clinical trials.
In conclusion, FLVCR2 inhibitor has shown promising results in scientific research applications, particularly in the field of cancer treatment. Its mechanism of action, biochemical and physiological effects, and potential therapeutic applications make it a promising candidate for further research and development. However, further studies are needed to fully understand its safety and efficacy in humans.

Synthesis Methods

The synthesis of FLVCR2 inhibitor involves the reaction of 4-fluorobenzaldehyde with (R)-3-hydroxypyrrolidine-1-carboxylic acid in the presence of acetic anhydride and triethylamine. The resulting product is then treated with potassium carbonate and 1,3-dibromo-5,5-dimethylhydantoin to obtain the final product.

Scientific Research Applications

FLVCR2 inhibitor has been studied extensively in scientific research for its potential therapeutic applications. It has been found to inhibit the function of FLVCR2, a protein that plays a crucial role in the transport of heme, an iron-containing molecule, across the cell membrane. FLVCR2 inhibitor has been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.